3-[2-(2-Methylphenoxy)ethyl]-7-thia-1,3-diazaspiro[4.4]nonane-2,4-dione

• IUPAC Name: 3-[2-(2-methylphenoxy)ethyl]-7-thia-1,3-diazaspiro[4.4]nonane-2,4-dione
• InChI: InChI=1S/C15H18N2O3S/c1-11-4-2-3-5-12(11)20-8-7-17-13(18)15(16-14(17)19)6-9-21-10-15/h2-5H,6-10H2,1H3,(H,16,19)
• InChI Key: SEOQSTCEBXBCPG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCCN2C(=O)C3(CCSC3)NC2=O
• Molecular Formula: C15H18N2O3S
• Molecular Weight: 306.4 g/mol

Description

3-[2-(2-Methylphenoxy)ethyl]-7-thia-1,3-diazaspiro[4.4]nonane-2,4-dione, also known as MTSET, is a useful chemical compound that has been widely used in scientific research. It is a thiol-specific reagent that can modify the sulfhydryl groups of proteins, which makes it a valuable tool for studying protein structure and function.

Mechanism of Action

3-[2-(2-Methylphenoxy)ethyl]-7-thia-1,3-diazaspiro[4.4]nonane-2,4-dione works by reacting with the sulfhydryl groups of proteins, which can lead to the formation of disulfide bonds or the modification of cysteine residues. This can cause changes in protein conformation, activity, and stability, which can be used to study protein function.
Biochemical and Physiological Effects:
3-[2-(2-Methylphenoxy)ethyl]-7-thia-1,3-diazaspiro[4.4]nonane-2,4-dione has been shown to have a wide range of biochemical and physiological effects. It has been used to study the structure and function of ion channels, enzymes, and receptors. 3-[2-(2-Methylphenoxy)ethyl]-7-thia-1,3-diazaspiro[4.4]nonane-2,4-dione can also be used to study the role of specific amino acid residues in protein-protein interactions and protein folding.

Advantages and Limitations for Lab Experiments

3-[2-(2-Methylphenoxy)ethyl]-7-thia-1,3-diazaspiro[4.4]nonane-2,4-dione has several advantages for use in lab experiments. It is a highly selective reagent that can be used to study specific amino acid residues in proteins. It is also relatively easy to use and can be easily synthesized in large quantities. However, there are some limitations to the use of 3-[2-(2-Methylphenoxy)ethyl]-7-thia-1,3-diazaspiro[4.4]nonane-2,4-dione. It can be toxic to cells and can cause unwanted modifications to proteins. It is also a relatively large molecule, which can limit its ability to penetrate cell membranes.

Future Directions

There are several future directions for the use of 3-[2-(2-Methylphenoxy)ethyl]-7-thia-1,3-diazaspiro[4.4]nonane-2,4-dione in scientific research. One area of interest is the development of new methods for the selective modification of specific amino acid residues in proteins. Another area of interest is the use of 3-[2-(2-Methylphenoxy)ethyl]-7-thia-1,3-diazaspiro[4.4]nonane-2,4-dione in the study of protein-protein interactions and protein folding. Additionally, there is interest in the use of 3-[2-(2-Methylphenoxy)ethyl]-7-thia-1,3-diazaspiro[4.4]nonane-2,4-dione as a tool for the development of new therapeutics for the treatment of various diseases.

Synthesis Methods

3-[2-(2-Methylphenoxy)ethyl]-7-thia-1,3-diazaspiro[4.4]nonane-2,4-dione can be synthesized by reacting 2-bromo-1-(2-methylphenoxy)ethane with thiosemicarbazide in the presence of sodium ethoxide. The resulting product is then treated with acetic anhydride to form the final compound. The synthesis of 3-[2-(2-Methylphenoxy)ethyl]-7-thia-1,3-diazaspiro[4.4]nonane-2,4-dione is relatively simple and can be easily scaled up for large-scale production.

Scientific Research Applications

3-[2-(2-Methylphenoxy)ethyl]-7-thia-1,3-diazaspiro[4.4]nonane-2,4-dione has been widely used in scientific research as a tool for studying protein structure and function. It can be used to selectively modify the sulfhydryl groups of proteins, which can lead to changes in protein activity, conformation, and stability. This makes it a valuable tool for studying the role of specific amino acid residues in protein structure and function.